![molecular formula C22H20N2O5 B6206691 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propan-2-yl]-1,2-oxazole-3-carboxylic acid CAS No. 2353860-43-0](/img/no-structure.png)
5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propan-2-yl]-1,2-oxazole-3-carboxylic acid
Overview
Description
5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propan-2-yl]-1,2-oxazole-3-carboxylic acid is a useful research compound. Its molecular formula is C22H20N2O5 and its molecular weight is 392.4. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propan-2-yl]-1,2-oxazole-3-carboxylic acid' involves the protection of the amine group, followed by the reaction with the appropriate reagents to form the oxazole ring. The final step involves the deprotection of the amine group and the carboxylic acid group.", "Starting Materials": [ "9H-fluorene", "2-bromo-2-methylpropan-1-ol", "2-amino-2-methylpropan-1-ol", "2-chloroacetyl chloride", "sodium hydride", "ethyl acetate", "acetic acid", "triethylamine", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "methanol" ], "Reaction": [ "9H-fluorene is reacted with 2-chloroacetyl chloride in the presence of triethylamine to form 9-(2-chloroacetyl)fluorene.", "9-(2-chloroacetyl)fluorene is reacted with sodium hydride in the presence of ethyl acetate to form 9-(2-acetoxymethyl)fluorene.", "9-(2-acetoxymethyl)fluorene is reacted with 2-amino-2-methylpropan-1-ol in the presence of acetic acid to form 9-[(2-{[(2-methylpropan-2-yl)oxy]carbonyl}amino)methyl]fluorene.", "9-[(2-{[(2-methylpropan-2-yl)oxy]carbonyl}amino)methyl]fluorene is reacted with sodium hydroxide in the presence of methanol to form 9-[(2-{[(2-methylpropan-2-yl)oxy]carbonyl}amino)propan-2-yl]fluorene.", "9-[(2-{[(2-methylpropan-2-yl)oxy]carbonyl}amino)propan-2-yl]fluorene is reacted with 2-bromo-2-methylpropan-1-ol in the presence of potassium carbonate to form 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propan-2-yl]fluorene.", "5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propan-2-yl]fluorene is reacted with sodium hydride in the presence of ethyl acetate to form 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propan-2-yl]-1,2-oxazole-3-carboxylic acid.", "The final step involves the deprotection of the amine group and the carboxylic acid group using hydrochloric acid and diethyl ether to obtain the desired compound." ] } | |
CAS RN |
2353860-43-0 |
Product Name |
5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propan-2-yl]-1,2-oxazole-3-carboxylic acid |
Molecular Formula |
C22H20N2O5 |
Molecular Weight |
392.4 |
Purity |
95 |
Origin of Product |
United States |
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